![molecular formula C17H17N5O2 B6576207 8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione CAS No. 31488-16-1](/img/structure/B6576207.png)
8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Synthesis Analysis
A method for the synthesis of a series of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .Molecular Structure Analysis
Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature i.e., it shows both acidic and basic properties .Mechanism of Action
8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been studied for its ability to inhibit the activity of certain enzymes. It has been shown to bind to the active site of certain enzymes, which prevents the enzyme from binding to its substrate and performing its catalytic function. This inhibition of enzyme activity can be used to study the mechanism of action of other purine derivatives.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to affect the activity of certain enzymes, which can lead to changes in the levels of certain metabolites. It has also been shown to affect the expression of certain genes, which can lead to changes in the levels of certain proteins. In addition, this compound has been shown to affect the expression of certain receptors, which can lead to changes in the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The use of 8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in laboratory experiments has several advantages. It is relatively easy to synthesize, and its mechanism of action is well understood. Additionally, it is a relatively small molecule, which makes it easy to manipulate and study. However, there are some limitations to using this compound in laboratory experiments. For example, it is difficult to control the concentration of this compound in the reaction, and it can be difficult to accurately measure its effects.
Future Directions
There are several potential future directions for the study of 8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. These include further study of its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the potential use of this compound as a drug target for the treatment of certain diseases. Finally, further study could be done to explore the potential use of this compound as a model compound for other purine derivatives.
Synthesis Methods
8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can be synthesized through a multi-step synthesis process. The first step involves the condensation of 1,3-dimethyl-7-phenylpurine-2,4-dione with ethyl acetoacetate in the presence of anhydrous sodium acetate and acetic acid. This reaction produces the desired product, this compound, and a small amount of by-product, ethyl acetoacetate. The second step involves the hydrolysis of this compound in the presence of aqueous sodium hydroxide to produce the desired product and a small amount of by-product, sodium acetate.
Scientific Research Applications
8-ethyl-1,3-dimethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been used as a model compound for other purine derivatives, and has been studied for its potential applications in scientific research. It has been studied for its ability to inhibit the activity of certain enzymes, which can be used to study the mechanism of action of other purine derivatives. It has also been studied for its potential use as a drug target for the treatment of certain diseases.
properties
IUPAC Name |
6-ethyl-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-4-21-12(11-8-6-5-7-9-11)10-22-13-14(18-16(21)22)19(2)17(24)20(3)15(13)23/h5-10H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXMSFDSUAARCMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.